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Compound of Interest

Compound Name: Apiorutin
CAS No.: 63947-67-1
Cat. No.: B15192867
Get Quote
. J

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
Apiorutin, a flavonoid compound used in various research and development applications. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe handling and disposal in a laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for Apiorutin is presented in the table below. This
information is crucial for a comprehensive understanding of the compound's characteristics.

Property Value
Molecular Formula C32H35020
Molecular Weight 742.6 g/mol
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Disposal Protocol

While a specific Safety Data Sheet (SDS) for Apiorutin detailing its hazard classification is not
readily available, flavonoids are generally considered to be of low toxicity. In the absence of
evidence to the contrary, Apiorutin can be managed as a non-hazardous solid waste.
Laboratories should adhere to their institution's specific guidelines for non-hazardous chemical
waste disposal. The following is a general step-by-step protocol:

1. Waste ldentification and Segregation:
o Clearly label a dedicated waste container for "Apiorutin waste."

» Do not mix Apiorutin waste with hazardous materials such as solvents, heavy metals, or
reactive chemicals.

2. Solid Waste Disposal:

e For pure, unused Apiorutin or residual powder, collect it in a sealed, properly labeled
container.

¢ This container can then be placed in the designated receptacle for non-hazardous solid
chemical waste, in accordance with your facility's procedures.

3. Liquid Waste Disposal (Solutions containing Apiorutin):

» For dilute aqueous solutions of Apiorutin, check with your institution's environmental health
and safety (EHS) office for guidance on drain disposal. Some facilities may permit the
disposal of small quantities of non-hazardous, water-soluble materials down the sanitary
sewer, followed by a copious amount of water.

e Solutions of Apiorutin in organic solvents must be treated as hazardous waste. Dispose of
these solutions in the appropriate solvent waste container.

4. Contaminated Labware:

o Disposable labware (e.g., pipette tips, tubes) that has come into contact with Apiorutin can
typically be disposed of in the regular laboratory trash, provided it is free of any hazardous
solvents.
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» Reusable glassware should be washed with a suitable laboratory detergent and rinsed
thoroughly with water.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Apiorutin waste in a laboratory setting.

Click to download full resolution via product page

e To cite this document: BenchChem. [Proper Disposal of Apiorutin: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192867/docs#proper-disposal-of-apiorutin-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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